Lutetium(III) nitrate hydrate

Specification

• CAS No.: 100641-16-5
• Molecular Formula: Lu(NO3)3·xH2O
• Molecular Weight: 360.98 (anhydrous basis)
• IUPAC Name: lutetium(3+);trinitrate;hydrate
• Standard InChI: InChI=1S/Lu.3NO3.H2O/c;3*2-1(3)4;/h;;;;1H2/q+3;3*-1
• Standard InChI Key: XZBUOUZGWUJJES-UHFFFAOYSA-N
• SMILES: [Lu+3].[H]O[H].[O-][N+]([O-])=O.[O-][N+]([O-])=O.[O-][N+]([O-])=O
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[Lu+3]

Introduction

Chemical Properties and Structure

Lutetium(III) nitrate hydrate is an inorganic salt composed of lutetium (a rare earth element) and nitrate ions, with water molecules incorporated into its crystal structure. The compound is formally represented by the chemical formula Lu(NO₃)₃·xH₂O, where x indicates the variable number of water molecules that can be present in the hydrated form.

The compound features a trivalent lutetium cation (Lu³⁺) coordinated with three nitrate anions (NO₃⁻), forming a complex ionic structure that readily binds water molecules. This hydration is variable, with common hydrates having compositions where n = 3, 4, 5, or 6 water molecules. The presence of these water molecules significantly influences the compound's physical properties and reactivity.

The detailed chemical identifiers for lutetium(III) nitrate hydrate are presented in Table 1, providing essential reference information for researchers and industrial users.

Table 1: Chemical Identifiers of Lutetium(III) Nitrate Hydrate

Property	Value
CAS Number	100641-16-5
Molecular Formula (anhydrous)	LuN₃O₉
Linear Formula	Lu(NO₃)₃·xH₂O
Molecular Weight (g/mol)	360.98 (Anhydrous)
IUPAC Name	lutetium(3+);trinitrate;hydrate
InChI Key	APRNQTOXCXOSHO-UHFFFAOYSA-N
PubChem CID	16212852

When subjected to thermal conditions, lutetium(III) nitrate hydrate undergoes a stepwise decomposition process. Initially, it forms lutetium oxynitrate (LuONO₃) as an intermediate product, and upon further heating, it completely decomposes to form lutetium oxide. This thermal behavior is crucial to understand for applications involving high-temperature processing of this material.

Physical Properties

Lutetium(III) nitrate hydrate appears as white crystalline aggregates that readily absorb moisture from the atmosphere due to its hygroscopic nature. The compound's physical state and properties are fundamental considerations for its storage, handling, and application in various industrial and research contexts.

The crystal structure of lutetium(III) nitrate hydrate is influenced by the number of water molecules incorporated, which affects properties such as melting point and crystal morphology. The compound forms distinct crystalline hydrates with specific water content (n = 3, 4, 5, or 6).

In terms of solubility, lutetium(III) nitrate hydrate is highly soluble in water but only slightly soluble in strong mineral acids. This solubility profile is important for applications involving solution-based processing or reactions. The detailed physical properties are summarized in Table 2.

Table 2: Physical Properties of Lutetium(III) Nitrate Hydrate

Property	Characteristic
Appearance	White crystalline aggregates
Physical Form	Solid crystals
Solubility	Soluble in water, slightly soluble in strong mineral acids
Sensitivity	Hygroscopic
Purity (typical commercial)	99.9%

The hygroscopic nature of lutetium(III) nitrate hydrate necessitates careful handling and storage to prevent unwanted moisture absorption, which can alter the compound's properties and reactivity over time.

Synthesis Methods

Multiple synthetic routes exist for the preparation of lutetium(III) nitrate hydrate, with the choice of method typically dependent on the required purity, scale of production, and available starting materials. The most common synthesis approaches are detailed below.

Acid Dissolution Method

The primary industrial method for synthesizing lutetium(III) nitrate hydrate involves the direct dissolution of lutetium oxide in nitric acid. This reaction can be represented by the following chemical equation:

Lu₂O₃ + 6HNO₃ → 2Lu(NO₃)₃ + 3H₂O

This approach is widely employed due to its simplicity and effectiveness for producing the hydrated form of the compound. The reaction proceeds under controlled conditions to ensure complete dissolution and conversion.

Chemical Reactions

Lutetium(III) nitrate hydrate participates in several characteristic chemical reactions that demonstrate its reactivity and potential for various applications. Understanding these reactions is essential for both research and industrial purposes.

The compound undergoes thermal decomposition when heated, following a stepwise process that leads to the formation of different intermediates before ultimately yielding lutetium oxide. The general decomposition pathway can be represented as:

Lu(NO₃)₃·xH₂O → Lu(NO₃)₃ → LuONO₃ → Lu₂O₃

In addition to thermal reactions, lutetium(III) nitrate hydrate reacts with ammonium fluoride to form ammonium hexafluoroluthenate, which has applications in specialized chemical synthesis:

Lu(NO₃)₃ + 6NH₄F → (NH₄)₃LuF₆ + 3NH₄NO₃

This reaction illustrates the compound's ability to form complex fluoride salts, which can be utilized in various chemical transformations.

Applications and Uses

Lutetium(III) nitrate hydrate has a diverse range of applications across multiple industries, leveraging its unique chemical and physical properties. Its usage spans from advanced materials development to catalytic applications.

Laser Technology

One of the primary applications of lutetium(III) nitrate hydrate is in the production of specialized laser crystals. The compound serves as a precursor for manufacturing lutetium-based optical materials that demonstrate exceptional performance in laser applications. These materials exhibit favorable optical properties, including high thermal conductivity, mechanical hardness, and optical clarity, making them valuable components in high-power solid-state lasers used in scientific research, medical procedures, and industrial cutting and welding processes.

Catalytic Applications

Lutetium(III) nitrate hydrate finds significant use as a catalyst in various chemical processes. It serves as an effective catalyst in petroleum cracking, where it facilitates the breaking down of larger hydrocarbon molecules into smaller, more valuable products. Additionally, the compound demonstrates catalytic activity in hydrogenation, alkylation, and polymerization reactions, making it valuable in organic synthesis and polymer chemistry.

Materials Science

In materials science, lutetium(III) nitrate hydrate is utilized in the production of ceramics, glass, and phosphors. The incorporation of lutetium compounds into these materials can enhance their performance characteristics, including luminescence properties, thermal stability, and mechanical strength. Phosphors containing lutetium are particularly valuable in applications requiring precise light emission characteristics, such as in advanced display technologies and specialized lighting systems.

Source of Metallic Lutetium

Lutetium(III) nitrate hydrate serves as an important precursor for obtaining metallic lutetium, which has applications in specialized metallurgy and as a component in certain alloys. The compound can be reduced to yield high-purity lutetium metal through appropriate chemical or electrochemical processes.

Classification	Details
Hazard Statements	H272, H315, H319, H335
UN Number	UN1477
Transport Hazard Class	5.1
Packing Group	II-III

For safe handling, several precautionary measures should be implemented. These include wearing appropriate personal protective equipment (PPE) such as gloves, eye protection, and lab coats, working in well-ventilated areas or under fume hoods, and keeping the compound away from combustible materials and ignition sources.

Storage considerations are equally important. Lutetium(III) nitrate hydrate should be stored in tightly closed containers in cool, dry locations away from incompatible materials. Due to its hygroscopic nature, particular attention should be paid to preventing moisture exposure during storage, which can alter the compound's properties and potentially lead to container degradation over time.